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Compound of Interest

Compound Name:
2-(2-Bromo-4-

chlorophenyl)ethanol

CAS No.: 52864-57-0

Cat. No.: B1321459

Get Quote

An In-Depth Technical Guide to 2-(2-Bromo-4-chlorophenyl)ethanol

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-(2-Bromo-4-
chlorophenyl)ethanol, a key intermediate in the synthesis of various pharmaceutical and

agrochemical compounds. Intended for researchers, scientists, and professionals in drug

development, this document delves into the compound's core identifiers, physicochemical

properties, synthesis, analytical characterization, applications, and safety protocols. The

information herein is synthesized from established chemical literature and databases to ensure

technical accuracy and practical relevance.

Core Compound Identification and Properties
A precise understanding of a compound's fundamental identifiers and properties is the bedrock

of any scientific investigation. This section provides the essential data for 2-(2-Bromo-4-
chlorophenyl)ethanol.
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Chemical Identifiers
Accurate identification is critical for sourcing, regulatory compliance, and unambiguous

scientific communication. The primary identifiers for 2-(2-Bromo-4-chlorophenyl)ethanol are

summarized below.

Identifier Value Source

CAS Number 52864-57-0 [1]

IUPAC Name
2-(2-Bromo-4-

chlorophenyl)ethanol
Inferred from structure

Molecular Formula C₈H₈BrClO [1]

Molecular Weight 235.51 g/mol [1]

SMILES Code ClC1=CC(Br)=CC=C1CCO [2]

MDL Number MFCD24130053 [1]

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various

experimental and industrial settings, influencing everything from reaction kinetics to

formulation.

Property Value Notes

Purity 95%
As specified by some

suppliers.[1]

Storage
Sealed in dry, room

temperature

Recommended for maintaining

stability.[2]

Note: Experimental data for properties like melting point, boiling point, and density for this

specific isomer were not readily available in the provided search results. Researchers should

consult specific supplier documentation or perform experimental determination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1321459/docs?utm_src=pdf-body#2-2-bromo-4-chlorophenyl-ethanol-cas-number-and-identifiers
https://www.myskinrecipes.com/shop/en/aromatic-alcohols/85086--2-2-bromo-4-chlorophenylethanol.html
https://www.myskinrecipes.com/shop/en/aromatic-alcohols/85086--2-2-bromo-4-chlorophenylethanol.html
https://www.myskinrecipes.com/shop/en/aromatic-alcohols/85086--2-2-bromo-4-chlorophenylethanol.html
https://www.bldpharm.com/products/916516-90-0.html
https://www.myskinrecipes.com/shop/en/aromatic-alcohols/85086--2-2-bromo-4-chlorophenylethanol.html
https://www.myskinrecipes.com/shop/en/aromatic-alcohols/85086--2-2-bromo-4-chlorophenylethanol.html
https://www.bldpharm.com/products/916516-90-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321459?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-(2-Bromo-4-chlorophenyl)ethanol
The synthesis of substituted phenylethanols is a common challenge in organic chemistry, with

various routes available depending on the desired scale, purity, and stereochemistry. While a

direct synthesis protocol for 2-(2-Bromo-4-chlorophenyl)ethanol was not explicitly detailed in

the search results, a logical and established approach can be inferred from the synthesis of

analogous compounds, such as the reduction of a corresponding phenylacetic acid or

acetophenone derivative.[3]

A plausible synthetic pathway would involve the reduction of 2-bromo-4-chlorophenylacetic acid

or a suitable ester thereof. This transformation is a cornerstone of organic synthesis.

Conceptual Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis of 2-(2-Bromo-4-
chlorophenyl)ethanol, highlighting the key stages from starting material to purified product.
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Synthesis Pathway

Starting Material
(e.g., 2-Bromo-4-chlorotoluene)

Oxidation to
2-Bromo-4-chlorophenylacetic acid

e.g., KMnO₄

Reduction of Carboxylic Acid

e.g., LiAlH₄, BH₃·THF

Work-up and Purification

Quenching, Extraction

Final Product
2-(2-Bromo-4-chlorophenyl)ethanol

Chromatography

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-(2-Bromo-4-chlorophenyl)ethanol.

Detailed Experimental Protocol (Hypothetical)
This protocol is a representative example based on standard organic chemistry transformations

and should be adapted and optimized based on laboratory conditions and safety assessments.

Objective: To synthesize 2-(2-Bromo-4-chlorophenyl)ethanol via the reduction of 2-Bromo-4-

chlorophenylacetic acid.

Materials:
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2-Bromo-4-chlorophenylacetic acid

Lithium aluminum hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware, including a three-necked flask, reflux condenser, and

dropping funnel

Nitrogen or Argon atmosphere setup

Procedure:

Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar),

suspend 2-Bromo-4-chlorophenylacetic acid in anhydrous THF.

Addition of Reducing Agent: Cool the suspension to 0 °C in an ice bath. Slowly add a

solution of the reducing agent (e.g., 1.0 M BH₃·THF in THF) dropwise via a dropping funnel.

Causality: The slow addition at low temperature is crucial to control the exothermic reaction

and prevent side reactions.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for several hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Quenching: Once the reaction is complete, cool the mixture back to 0 °C and carefully

quench the excess reducing agent by the slow, dropwise addition of water, followed by a

saturated aqueous solution of NH₄Cl. Trustworthiness: Proper quenching is a critical safety

step to neutralize the reactive reducing agent.

Extraction and Isolation: Separate the organic layer. Extract the aqueous layer with diethyl

ether or ethyl acetate. Combine the organic extracts.
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Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter,

and concentrate under reduced pressure to yield the crude product.

Final Purification: Purify the crude product by column chromatography on silica gel to obtain

pure 2-(2-Bromo-4-chlorophenyl)ethanol.

Analytical Characterization
Ensuring the identity, purity, and structural integrity of the synthesized compound is paramount.

A multi-technique analytical approach is standard practice.

Standard Analytical Workflow
The following diagram outlines a logical workflow for the analytical characterization of 2-(2-
Bromo-4-chlorophenyl)ethanol.
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Analytical Characterization

Synthesized Product

Purity Assessment
(GC-MS, HPLC)

Initial Screening

Structural Elucidation
(¹H NMR, ¹³C NMR)

If Pure

Final Characterized
Compound

If Impure, Re-purify

Functional Group ID
(FTIR Spectroscopy)

Confirmation

Click to download full resolution via product page

Caption: Logical workflow for the analytical characterization of the target compound.

Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

confirming the carbon-hydrogen framework of the molecule. The chemical shifts, splitting

patterns, and integration of the signals would provide definitive proof of the structure.

Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), this technique is

used to determine the molecular weight of the compound and can provide information about

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1321459/docs?utm_src=pdf-body-img#2-2-bromo-4-chlorophenyl-ethanol-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321459?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


its fragmentation pattern, further confirming its identity. It is also a primary tool for assessing

purity.

Infrared (IR) Spectroscopy: FTIR analysis would be used to identify the presence of key

functional groups, such as the hydroxyl (-OH) group, which would show a characteristic

broad absorption band.

Applications in Drug Development and
Agrochemicals
2-(2-Bromo-4-chlorophenyl)ethanol is a valuable building block in organic synthesis,

primarily serving as a key intermediate in the production of Active Pharmaceutical Ingredients

(APIs) and agrochemicals.[1]

Pharmaceutical Intermediate: Its structure is particularly useful for developing drugs targeting

central nervous system (CNS) disorders.[1] The bromo- and chloro-substituents on the

phenyl ring, along with the ethanol side chain, provide multiple reaction sites for further

chemical modification, allowing for the construction of more complex, biologically active

molecules.

Agrochemical Synthesis: In the agrochemical industry, it contributes to the formulation of

pesticides and herbicides.[1] The halogenated phenyl group is a common feature in many

effective agrochemicals.

Research and Medicinal Chemistry: In a research context, this compound is used to explore

new reaction pathways and to synthesize novel chemical entities for biological screening.[1]

Role in a Drug Development Pipeline
The diagram below illustrates the position of an intermediate like 2-(2-Bromo-4-
chlorophenyl)ethanol within a typical drug development pipeline.

Intermediate Synthesis
(2-(2-Bromo-4-chlorophenyl)ethanol) Synthesis of API Library High-Throughput Screening Lead Optimization Preclinical & Clinical Trials

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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